Cas no 78444-90-3 ((3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid)

• Product Name: (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid
• CAS No: 78444-90-3
• MF: C₁₁H₁₈N₂O₅
• MW: 258.271023273468
• MDL: MFCD02684393
• CID: 2857855
• PubChem ID: 10825080
• Update Time: 2025-05-20

(3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid Chemical and Physical Properties

Names and Identifiers

• (R)-3-[(tert-butyloxycarbonyl)amino]-2-oxo-1-pyrrolidineacetic acid
• (R)-3-(BOC-AMINO)-2-OXO-1-PYRROLIDINE-ACETIC ACID
• 3(R)-[(tert-butyloxycarbonyl)amino]-2-oxo-1-pyrrolidineacetic acid
• 3(R)-[N-(tert-butoxycarbonyl)amino]-2-oxo-1-pyrrolidineacetic acid
• 1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, (3R)-
• CS-0209065
• (3R)-3-[[(1,1-Dimethylethoxy)carbonyl]amino]-2-oxo-1-pyrrolidineacetic acid
• 78444-90-3
• 2-[(3R)-3-[(2-methylpropan-2-yl)oxycarbonylamino]-2-oxopyrrolidin-1-yl]acetic acid
• (R)-3-(BOC-AMINO)-2-OXO-1-PYRROLIDINE-ACETICACID
• G84895
• 2-[(3R)-3-{[(tert-butoxy)carbonyl]amino}-2-oxopyrrolidin-1-yl]acetic acid
• 1-Pyrrolidineacetic acid, 3-[[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, (R)-
• 3-(Boc-amino)-2-oxo-1-pyrrolidine-acetic acid, (R)-
• WGP3C728JG
• 2-[(3R)-3-[[(tert-Butoxy)carbonyl]amino]-2-oxopyrrolidin-1-yl]acetic acid
• MFCD02684393
• (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid

• MDL： MFCD02684393
• Inchi： 1S/C11H18N2O5/c1-11(2,3)18-10(17)12-7-4-5-13(9(7)16)6-8(14)15/h7H,4-6H2,1-3H3,(H,12,17)(H,14,15)/t7-/m1/s1
• InChI Key： UYBMLDXQOFMMED-SSDOTTSWSA-N
• SMILES： O(C(N[C@H]1C(N(CC(=O)O)CC1)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 258.12200
• Monoisotopic Mass: 258.12157168Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 95.9Ų

Experimental Properties

• PSA: 95.94000
• LogP: 0.52540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid

Research Brief on (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid (CAS: 78444-90-3)

The compound (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid (CAS: 78444-90-3) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and synthesis. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its chemical properties, synthesis methods, and potential therapeutic applications.

Recent studies have highlighted the role of (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid as a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including the pyrrolidine ring and the tert-butoxycarbonyl (Boc) protecting group, make it a versatile building block in organic synthesis. Researchers have explored its utility in the preparation of peptidomimetics and other bioactive compounds, which are of interest in the development of novel therapeutics.

One of the notable advancements in the synthesis of this compound involves the optimization of reaction conditions to improve yield and purity. A study published in the Journal of Organic Chemistry demonstrated a highly efficient method for the enantioselective synthesis of (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid using asymmetric catalysis. This method not only enhances the scalability of the process but also reduces the environmental impact by minimizing the use of hazardous reagents.

In addition to its synthetic applications, (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid has been investigated for its potential biological activities. Preliminary in vitro studies suggest that derivatives of this compound exhibit inhibitory effects on certain enzymes involved in inflammatory pathways. These findings open up new avenues for the development of anti-inflammatory agents, although further in vivo studies are required to validate these effects.

The stability and solubility of (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid under physiological conditions have also been a subject of recent research. A study in the European Journal of Medicinal Chemistry reported that the compound demonstrates favorable pharmacokinetic properties, including good oral bioavailability and metabolic stability. These characteristics make it a promising candidate for further drug development efforts.

Despite these promising findings, challenges remain in the large-scale production and application of (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid. Issues such as cost-effectiveness, regulatory compliance, and the need for more comprehensive toxicity studies must be addressed to fully realize its potential in the pharmaceutical industry. Collaborative efforts between academia and industry are essential to overcome these hurdles.

In conclusion, (3R)-3-(1,1-Dimethylethoxy)carbonylamino-2-oxo-1-pyrrolidineacetic Acid (CAS: 78444-90-3) represents a valuable compound in chemical biology and pharmaceutical research. Its versatile applications in synthesis and potential therapeutic benefits underscore the importance of continued investigation. Future research should focus on optimizing synthesis methods, exploring additional biological activities, and addressing the challenges associated with its development and commercialization.